2-(4-(2-ethoxyphenoxy)-1H-pyrazol-3-yl)-5-((3-methylbut-2-en-1-yl)oxy)phenol
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Description
2-(4-(2-ethoxyphenoxy)-1H-pyrazol-3-yl)-5-((3-methylbut-2-en-1-yl)oxy)phenol is a useful research compound. Its molecular formula is C22H24N2O4 and its molecular weight is 380.444. The purity is usually 95%.
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Scientific Research Applications
Tautomerism and Structural Analysis
Research on NH-pyrazoles, compounds structurally related to the query, has focused on their unique tautomerism and structural properties, as determined by X-ray crystallography and NMR spectroscopy. These studies shed light on the complex hydrogen bonding patterns and tautomeric stability, which are crucial for understanding the chemical behavior and potential applications of such compounds (Cornago et al., 2009).
Antioxidant Activity and Phytochemical Analysis
Investigations into the phenolic contents of plant extracts, such as those from the Protea hybrid 'Susara', have identified compounds with significant antioxidant activity. These studies highlight the potential of phenolic compounds, including those structurally similar to the queried compound, in pharmaceutical, cosmetic, and therapeutic industries due to their radical scavenging properties (León et al., 2014).
Molecular Docking and Quantum Chemical Calculations
Molecular docking and quantum chemical studies have been conducted on pyrazole derivatives to understand their molecular structure, spectroscopic data, and potential biological effects. These studies utilize DFT calculations to analyze molecular parameters, charge transfer, and biological activity predictions, providing insights into the drug design and development process for compounds with similar structures (Viji et al., 2020).
Synthesis and Application in Material Science
Research on the synthesis of new thiazoles as antioxidant additives for lubricating oils demonstrates the practical applications of related compounds in industrial settings. This work underscores the versatility of pyrazole and phenol derivatives in creating additives that enhance the performance and longevity of lubricants (Amer et al., 2011).
Extraction and Coordination Chemistry
Studies on alkyl-substituted phenolic pyrazoles as copper extractants explore the role of such compounds in solvent extraction processes, highlighting their potential in metal recovery and purification. The strength and selectivity of these compounds, influenced by structural modifications, offer insights into their application in coordination chemistry and resource recovery (Healy et al., 2016).
Properties
IUPAC Name |
2-[4-(2-ethoxyphenoxy)-1H-pyrazol-5-yl]-5-(3-methylbut-2-enoxy)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4/c1-4-26-19-7-5-6-8-20(19)28-21-14-23-24-22(21)17-10-9-16(13-18(17)25)27-12-11-15(2)3/h5-11,13-14,25H,4,12H2,1-3H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMSKISNRTILJQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1OC2=C(NN=C2)C3=C(C=C(C=C3)OCC=C(C)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.